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Compound of Interest

Compound Name: Tetrahexylammonium iodide

Cat. No.: B1219573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Tetrahexylammonium
iodide (CAS No: 2138-24-1), drawing from multiple Safety Data Sheets (SDS) and

standardized hazard assessment information. The content is structured to offer clear,

actionable information for professionals handling this substance in a laboratory or research

setting.

Chemical Identification
Identifier Value

Chemical Name Tetrahexylammonium iodide

Synonyms
Tetra-n-hexylammonium iodide, N,N,N-Trihexyl-

1-hexanaminium iodide

CAS Number 2138-24-1[1][2][3][4][5][6]

Molecular Formula C₂₄H₅₂IN[2][5][6]

Molecular Weight 481.58 g/mol [2][4]

Hazard Identification and GHS Classification
Tetrahexylammonium iodide is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are related to irritation and acute toxicity.
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Summary of GHS Classification:[2][3][4][5][7]

Acute Oral Toxicity: Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system irritation)

The signal word for this substance is "Warning".[2][4][5]

GHS Hazard Classification

Label Elements

 Tetrahexylammonium Iodide |  CAS: 2138-24-1

Acute Oral Toxicity
Category 4

Skin Irritation
Category 2

Serious Eye Irritation
Category 2

STOT SE
Category 3

(Respiratory Irritation)

Pictogram
Exclamation Mark

Signal Word
Warning
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GHS Hazard Classification for Tetrahexylammonium Iodide.

Hazard and Precautionary Statements:
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Code Statement

H302 Harmful if swallowed.[7]

H315 Causes skin irritation.[2][4][5][7]

H319 Causes serious eye irritation.[2][4][5][7]

H335 May cause respiratory irritation.[2]

P261 Avoid breathing dust.[2][8]

P264 Wash skin thoroughly after handling.[2][5][7]

P270
Do not eat, drink or smoke when using this

product.[7]

P280
Wear protective gloves/eye protection/face

protection.[2][5][7]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[7]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[2][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2][7]

P501
Dispose of contents/container to an approved

waste disposal plant.[3][7]

Physical and Chemical Properties
The available quantitative data for Tetrahexylammonium iodide is summarized below.
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Property Value Source

Appearance
White to very pale yellow

crystalline powder
[2][5][9]

Melting Point 99 - 104 °C [4][5][6]

Boiling Point No data available [5]

Flash Point No data available [5]

Solubility
Low water solubility is

suggested
[3]

Toxicological Profile
While specific toxicological studies on Tetrahexylammonium iodide are not widely published,

the GHS classification is based on data from similar compounds and predictive models.
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Toxicity Endpoint Result Notes

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

While some SDSs state "no

data available,"[1] others

classify it as Category 4.[3][10]

An LD50 of 1,990 mg/kg (Rat)

was found for the related

compound

tetrabutylammonium iodide.[7]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

Consistent across multiple

sources.[2][3][4][5]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

Consistent across multiple

sources.[2][3][4][5]

Respiratory or Skin

Sensitization
No data available

Carcinogenicity Not classified as a carcinogen
No component is listed by

IARC, NTP, or OSHA.[3]

Germ Cell Mutagenicity No data available

Reproductive Toxicity No data available

STOT-Single Exposure
Category 3 (May cause

respiratory irritation)
[2][3]

STOT-Repeated Exposure No data available

First-Aid and Emergency Procedures
In case of exposure, immediate and appropriate first-aid is crucial. The following workflow

outlines the recommended steps.
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Identify Exposure Route

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air

If breathing is difficult, give oxygen

If not breathing, give artificial respiration

Remove contaminated clothing

Wash with plenty of soap and water for at least 15 minutes

Rinse cautiously with water for several minutes

Remove contact lenses, if present

Continue rinsing for at least 15 minutes

Rinse mouth with water

Do NOT induce vomiting

Seek immediate medical attention Get medical advice if irritation occurs Get medical advice if irritation persists Call a POISON CENTER or doctor immediately

Click to download full resolution via product page

First-Aid Decision Workflow for Tetrahexylammonium Iodide Exposure.

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize risk.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][3]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles with side-shields, and a lab coat.[3]

If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Avoid contact with skin, eyes, and clothing.[1][5]
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Prevent the formation of dust.[1]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container.[3][5]

Keep in a dry, cool, and well-ventilated place.[3][5]

Store away from incompatible materials, such as strong oxidizing agents.[3][5]
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Exposure Controls

Work Practices

Storage & Disposal

Start: Handling Protocol

Engineering Controls
(Chemical Fume Hood)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Operational Procedures
• Avoid creating dust

• Avoid contact
• Wash hands after use

Storage
• Cool, dry, ventilated

• Tightly closed container
• Away from oxidizers

Disposal
(Follow local regulations)

Click to download full resolution via product page

Logical Workflow for Safe Handling and Storage.

Standardized Experimental Methodologies
The GHS hazard classifications are determined by standardized experimental protocols, often

following OECD (Organisation for Economic Co-operation and Development) guidelines. While
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the specific test results for Tetrahexylammonium iodide are not detailed in the SDS, the

methodologies below are the standard for determining the cited hazards.

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method):[2][3][4][9]

Principle: This non-animal test uses a three-dimensional Reconstructed Human Epidermis

(RhE) model, which mimics the upper layers of human skin.[3][4][9]

Methodology: The test chemical is applied topically to the surface of the RhE tissue for a

defined period (e.g., up to 60 minutes). Afterwards, the tissue is rinsed and incubated. Cell

viability is then measured using a cellular activity assay, most commonly the MTT assay. The

MTT dye is converted by metabolically active cells into a colored formazan salt, which is then

extracted and measured.[2][4]

Classification: A chemical is classified as a "Category 2: Irritant" if the mean tissue viability is

reduced to 50% or less compared to the negative control.[3][4][9]

Eye Irritation - OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium

(RhCE) test method):[1][5][7][8][11]

Principle: This in vitro method uses a Reconstructed human Cornea-like Epithelium (RhCE)

model to identify chemicals that do not require classification for eye irritation or serious eye

damage. It can also indicate potential for irritation.

Methodology: The test material is applied to the surface of the corneal tissue model. After a

specified exposure time, the material is washed off, and the tissue is incubated. Cell viability

is assessed using the MTT assay, similar to the skin irritation test.[5][11]

Classification: A substance is identified as a non-irritant (UN GHS No Category) if the tissue

viability is greater than 60%. If viability is 60% or less, it indicates potential for irritation, and

further testing may be required to distinguish between Category 1 (serious damage) and

Category 2 (irritation).[1][5]

Acute Oral Toxicity - OECD Test Guideline 423 (Acute Toxic Class Method):[6][10][12][13]
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Principle: This method allows for the classification of a substance into a GHS toxicity

category with the use of a minimal number of animals. It is a stepwise procedure using a

small group of animals (typically 3) per step.[13]

Methodology: A single dose of the substance is administered orally to a group of rodents

(usually female rats). The starting dose is selected from a series of fixed dose levels (e.g.,

300, 2000 mg/kg). The outcome (mortality or survival) in the first group determines the dose

for the next step. If mortality is observed, the dose is lowered for the next group; if no

mortality is observed, the dose may be increased.[13]

Classification: The substance is classified into a GHS category based on the dose levels at

which mortality is observed. For example, evidence of mortality at 300 mg/kg but not at 50

mg/kg would place a substance in Category 3, while mortality at 2000 mg/kg but not at 300

mg/kg would suggest Category 4 ("Harmful if swallowed").

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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